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2'-Methoxy-5'-nitrobenzamil pharmaceutical
Intermediate

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2'-Methoxy-5'-nitrobenzamil

CAS No.: 122341-74-6

Cat. No.: S587044

Chemical ldentification of 2'-Methoxy-5'-nitrobenzamil

The table below summarizes the key identifying information available for 2'-Methoxy-5"-nitrobenzamil. [1]

[2]

Property Description
CAS Registry 122341-74-6 [1] [2]
Number

MeSH Unique ID  CO76676 [2]

Molecular C14H15CINsOa4 [1]
Formula

Molecular Weight 394.78 g/mol [1]

Synonyms MN-benzamil; 3,5-Diamino-6-Chloro-N-[N'-[(2-Methoxy-5-Nitro-
Phenyl)Methyl]Carbamimidoyl]Pyrazine-2-Carboxamide [1] [2]

Chemical Amiloride analog/derivative [2]
Classification
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Insights from a Structurally Related Compound

While specific data on 2'-Methoxy-5"-nitrobenzamil is limited, a study on a compound with a similar name,
1-[5-methoxy-2-(2-nitrovinyl)phenyl]pyrrolidine (MNP), provides clues about potential research
applications for nitro- and methoxy-substituted compounds. [3] This research area involves Toll-like receptor

(TLR) signaling pathways, which are crucial in immunology and inflammation research.

The study found that MNP can suppress signaling in both the MyD88-dependent and TRIF-dependent
pathways, which are the two main downstream signaling routes of TLRs. [3] This suppression leads to the
inhibition of transcription factors like NF-kB and IRF3, subsequently reducing the expression of
inflammatory markers such as cyclooxygenase-2 and inducible nitric oxide synthase. [3] The following

diagram illustrates the signaling pathways based on this related research.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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